Cas no 83647-42-1 (3-Amino-2-methyl-benzyl Alcohol)

3-Amino-2-methyl-benzyl Alcohol structure
83647-42-1 structure
Product Name:3-Amino-2-methyl-benzyl Alcohol
CAS No:83647-42-1
MF:C8H11NO
MW:137.179042100906
MDL:MFCD00075028
CID:60590
PubChem ID:577175
Update Time:2024-10-26

3-Amino-2-methyl-benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

    • (3-Amino-2-methylphenyl)methanol
    • 3-AMINO-2-METHYL BENZYL ALCOHOL
    • 3-amino-2-methylBenzenemethanol
    • 3-Amino-2-methyl-benzyl Alcohol
    • Benzylalcohol, 3-amino-2-methyl- (6CI)
    • 2-Methyl-3-hydroxymethylaniline
    • 3-Amino-2-methylbenzyl alcohol
    • 3-Amino-2-methylbenzenemethanol (ACI)
    • Benzyl alcohol, 3-amino-2-methyl- (6CI)
    • Z425792776
    • SB38932
    • MFCD00075028
    • SY239738
    • (3-amino-2-methylphenyl)metanol
    • TS-01771
    • AM20080535
    • CS-0134948
    • 83647-42-1
    • (3-Amino-2-methylphenyl)methanol #
    • FT-0661895
    • FT-0657914
    • (3-amino-2-methyl-phenyl)methanol
    • 3-amino-2-methylbenzylalcohol
    • DTXSID00341940
    • EN300-101243
    • benzenemethanol, 3-amino-2-methyl-
    • AC-23854
    • F10316
    • SCHEMBL635759
    • 3-Amino-2-methylbenzyl alcohol, 97%
    • A840624
    • AKOS009157147
    • InChI=1/C8H11NO/c1-6-7(5-10)3-2-4-8(6)9/h2-4,10H,5,9H2,1H
    • (3-Amino-2-methylphenyl)methanol; 2-Methyl-3-hydroxymethylaniline
    • DB-023125
    • MDL： MFCD00075028
    • Inchi： 1S/C8H11NO/c1-6-7(5-10)3-2-4-8(6)9/h2-4,10H,5,9H2,1H3
    • InChI Key： UVYZMJMDIMWDNJ-UHFFFAOYSA-N
    • SMILES： OCC1C(C)=C(N)C=CC=1

Computed Properties

  • Exact Mass: 137.08400
  • Monoisotopic Mass: 137.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 46.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.126
  • Melting Point: 106-108 °C (lit.)
  • Boiling Point: 300.8 °C at 760 mmHg
  • Flash Point: 135.7 °C
  • Refractive Index: 1.602
  • PSA: 46.25000
  • LogP: 1.65070
  • Solubility: Not determined

3-Amino-2-methyl-benzyl Alcohol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

3-Amino-2-methyl-benzyl Alcohol Customs Data

  • HS CODE：2922199090
  • Customs Data：

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Amino-2-methyl-benzyl Alcohol Pricemore >>

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3-Amino-2-methyl-benzyl Alcohol Production Method

Production Method 1

23876-13-3 23876-13-3
83647-42-1 83647-42-1
Reaction Conditions
Reference
Preparation of (dihalovinyl)benzyl esters as pesticides
, Germany, , ,

Production Method 2

34034-36-1 34034-36-1
83647-42-1 83647-42-1
116-53-0 116-53-0
4518-10-9 4518-10-9
51-67-2 51-67-2
868-57-5 868-57-5
934-60-1 934-60-1
23950-04-1 23950-04-1
13231-81-7 13231-81-7
79491-14-8 79491-14-8
20282-39-7 20282-39-7
18358-63-9 18358-63-9
81863-45-8 81863-45-8
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Acetonitrile ;  17 h, 65 °C
2.1 Reagents: Sodium borohydride Solvents: Methanol ;  20 min, 0 °C
2.2 Reagents: Sodium chloride Solvents: Water ;  2 min
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
3.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
4.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Production Method 3

33302-94-2 33302-94-2
83647-42-1 83647-42-1
116-53-0 116-53-0
4518-10-9 4518-10-9
51-67-2 51-67-2
868-57-5 868-57-5
934-60-1 934-60-1
23950-04-1 23950-04-1
13231-81-7 13231-81-7
79491-14-8 79491-14-8
20282-39-7 20282-39-7
18358-63-9 18358-63-9
81863-45-8 81863-45-8
Reaction Conditions
1.1 Reagents: Sodium periodate Solvents: Water ;  10 min, rt
2.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Acetonitrile ;  17 h, 65 °C
3.1 Reagents: Sodium borohydride Solvents: Methanol ;  20 min, 0 °C
3.2 Reagents: Sodium chloride Solvents: Water ;  2 min
4.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
4.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
5.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Production Method 4

83647-42-1 83647-42-1
116-53-0 116-53-0
4518-10-9 4518-10-9
51-67-2 51-67-2
868-57-5 868-57-5
934-60-1 934-60-1
23950-04-1 23950-04-1
13231-81-7 13231-81-7
79491-14-8 79491-14-8
20282-39-7 20282-39-7
18358-63-9 18358-63-9
81863-45-8 81863-45-8
Reaction Conditions
1.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Production Method 5

65-85-0 65-85-0
83647-42-1 83647-42-1
116-53-0 116-53-0
4518-10-9 4518-10-9
51-67-2 51-67-2
868-57-5 868-57-5
934-60-1 934-60-1
23950-04-1 23950-04-1
13231-81-7 13231-81-7
79491-14-8 79491-14-8
20282-39-7 20282-39-7
18358-63-9 18358-63-9
81863-45-8 81863-45-8
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
1.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
2.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Production Method 6

83647-42-1 83647-42-1
116-53-0 116-53-0
4518-10-9 4518-10-9
51-67-2 51-67-2
868-57-5 868-57-5
934-60-1 934-60-1
23950-04-1 23950-04-1
13231-81-7 13231-81-7
79491-14-8 79491-14-8
20282-39-7 20282-39-7
18358-63-9 18358-63-9
81863-45-8 81863-45-8
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  20 min, 0 °C
1.2 Reagents: Sodium chloride Solvents: Water ;  2 min
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
2.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
3.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Production Method 7

83647-42-1 83647-42-1
116-53-0 116-53-0
4518-10-9 4518-10-9
51-67-2 51-67-2
868-57-5 868-57-5
934-60-1 934-60-1
23950-04-1 23950-04-1
13231-81-7 13231-81-7
79491-14-8 79491-14-8
20282-39-7 20282-39-7
18358-63-9 18358-63-9
81863-45-8 81863-45-8
Reaction Conditions
1.1 300 - 900 °C
2.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
2.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
3.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Production Method 8

116-53-0 116-53-0
83647-42-1 83647-42-1
116-53-0 116-53-0
4518-10-9 4518-10-9
51-67-2 51-67-2
868-57-5 868-57-5
934-60-1 934-60-1
23950-04-1 23950-04-1
13231-81-7 13231-81-7
79491-14-8 79491-14-8
20282-39-7 20282-39-7
18358-63-9 18358-63-9
81863-45-8 81863-45-8
Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
1.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
2.1 300 - 900 °C
3.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
3.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
4.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

Production Method 9

66-84-2 66-84-2
105-45-3 105-45-3
83647-42-1 83647-42-1
116-53-0 116-53-0
4518-10-9 4518-10-9
51-67-2 51-67-2
868-57-5 868-57-5
934-60-1 934-60-1
23950-04-1 23950-04-1
13231-81-7 13231-81-7
79491-14-8 79491-14-8
20282-39-7 20282-39-7
18358-63-9 18358-63-9
81863-45-8 81863-45-8
Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water ;  24 h, rt
2.1 Reagents: Sodium periodate Solvents: Water ;  10 min, rt
3.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Acetonitrile ;  17 h, 65 °C
4.1 Reagents: Sodium borohydride Solvents: Methanol ;  20 min, 0 °C
4.2 Reagents: Sodium chloride Solvents: Water ;  2 min
5.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide Solvents: Dichloromethane ;  1 h, rt
5.2 Catalysts: 4-(Dimethylamino)pyridine ;  24 h, rt
6.1 300 - 900 °C
Reference
Synthesis and pyrolysis of two novel pyrrole ester flavor precursors
Fan, Wenpeng ; et al, Journal of Heterocyclic Chemistry, 2022, 59(8), 1397-1406

3-Amino-2-methyl-benzyl Alcohol Raw materials

3-Amino-2-methyl-benzyl Alcohol Preparation Products

3-Amino-2-methyl-benzyl Alcohol Related Literature

83647-42-1 (3-Amino-2-methyl-benzyl Alcohol) Related Products

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